Cas no 16906-70-0 (Carbamodithioic acid, dimethyl-, phenyl ester)

• Product name: Carbamodithioic acid, dimethyl-, phenyl ester
• CAS No: 16906-70-0
• MF: C₉H₁₁NS₂
• MW: 197.32034
• CID: 1356164
• PubChem ID: 11063386

Carbamodithioic acid, dimethyl-, phenyl ester Chemical and Physical Properties

Names and Identifiers

• Carbamodithioic acid, dimethyl-, phenyl ester
• phenyl N,N-dimethylcarbamodithioate
• 16906-70-0
• ST51039016
• dimethylamino-methanedithioic acid phenyl ester
• AKOS024386961
• SCHEMBL6546787
• phenyl dimethyldithiocarbamate
• Phenyl-dimethyl-dithiocarbaminat
• DTXSID20453837

• Inchi： InChI=1S/C9H11NS2/c1-10(2)9(11)12-8-6-4-3-5-7-8/h3-7H,1-2H3
• InChI Key： VDTMZOGUQFEWED-UHFFFAOYSA-N
• SMILES： CN(C)C(=S)SC1=CC=CC=C1

Computed Properties

• Exact Mass: 197.03343
• Monoisotopic Mass: 197.03329170g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 151
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 60.6Ų

Experimental Properties

• PSA: 3.24